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Compound Name: NCATS-SM1441

Cat. No.: B12363791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Mechanism of Action: Inhibition of Lactate
Dehydrogenase
NCATS-SM1441 is a potent, small-molecule inhibitor of L-lactate dehydrogenase (LDH), a

critical enzyme in anaerobic glycolysis.[1] It targets both the LDHA and LDHB isoforms with

high affinity.[2] LDH catalyzes the interconversion of pyruvate and lactate, with the concomitant

conversion of NADH and NAD+. This process is a crucial step in the metabolic pathway of

cancer cells, which often exhibit a high rate of glycolysis even in the presence of oxygen, a

phenomenon known as the "Warburg effect."

By inhibiting LDH, NCATS-SM1441 disrupts the regeneration of NAD+ required for sustained

high rates of glycolysis. This leads to a reduction in ATP production and an accumulation of

pyruvate, which can be shunted into the mitochondria for oxidative phosphorylation. In cancer

cells that are highly dependent on glycolysis for their energy needs, this metabolic

reprogramming can lead to cell cycle arrest and apoptosis. Preclinical studies have

demonstrated the anti-tumor activity of NCATS-SM1441 in models of Ewing's sarcoma and

pancreatic cancer.

While the primary mechanism of NCATS-SM1441 is the direct inhibition of LDH, it is important

to consider the broader context of cellular metabolism. The inhibition of glycolysis can have

downstream effects on other signaling pathways. Although no direct link has been established
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between NCATS-SM1441 and the Wnt signaling pathway, some studies have suggested a

potential interplay between LDH activity and Wnt signaling in certain cellular contexts. Further

research is needed to fully elucidate any potential indirect effects of NCATS-SM1441 on this

and other signaling pathways.

Signaling Pathway Diagram
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Assay Preparation

Seahorse XF Assay

1. Seed cells in
Seahorse microplate

2. Replace with
Seahorse medium

3. Prepare injectates
(Glucose, Oligo, 2-DG)

& NCATS-SM1441

4. Load cartridge and
calibrate instrument

5. Measure basal ECAR

6. Inject NCATS-SM1441
& measure ECAR

7. Inject Glucose
& measure ECAR

(Glycolysis)

8. Inject Oligomycin
& measure ECAR

(Glycolytic Capacity)

9. Inject 2-DG
& measure ECAR

(Non-glycolytic acidification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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